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Nodakenin Nodakenin Nodakenin is a furanocoumarin.
Brand Name: Vulcanchem
CAS No.: 495-31-8
VCID: VC0150392
InChI: InChI=1S/C20H24O9/c1-20(2,29-19-18(25)17(24)16(23)13(8-21)28-19)14-6-10-5-9-3-4-15(22)27-11(9)7-12(10)26-14/h3-5,7,13-14,16-19,21,23-25H,6,8H2,1-2H3/t13-,14-,16-,17+,18-,19+/m1/s1
SMILES: CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula: C20H24O9
Molecular Weight: 408.4 g/mol

Nodakenin

CAS No.: 495-31-8

Reference Standards

VCID: VC0150392

Molecular Formula: C20H24O9

Molecular Weight: 408.4 g/mol

Nodakenin - 495-31-8

CAS No. 495-31-8
Product Name Nodakenin
Molecular Formula C20H24O9
Molecular Weight 408.4 g/mol
IUPAC Name (2R)-2-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one
Standard InChI InChI=1S/C20H24O9/c1-20(2,29-19-18(25)17(24)16(23)13(8-21)28-19)14-6-10-5-9-3-4-15(22)27-11(9)7-12(10)26-14/h3-5,7,13-14,16-19,21,23-25H,6,8H2,1-2H3/t13-,14-,16-,17+,18-,19+/m1/s1
Standard InChIKey HXCGUCZXPFBNRD-DNLMCPORSA-N
Isomeric SMILES CC(C)([C@H]1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
SMILES CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)O)O)O
Canonical SMILES CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)O)O)O
Description Nodakenin is a furanocoumarin.
Synonyms nodakenin
PubChem Compound 73191
Last Modified Nov 11 2021
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